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phenoxyethyl)cyclopropanamine
CAS No.: 16690-27-0

Cat. No.: B1386585

Get Quote

Executive Summary

The trans-2-substituted cyclopropylamine scaffold is a privileged structural motif in medicinal
chemistry, serving as the pharmacophore for monoamine oxidase (MAO) inhibitors (e.qg.,
Tranylcypromine) and lysine-specific demethylase 1 (LSD1) inhibitors. It also functions as a
conformationally restricted bioisostere for ethyl chains in fragment-based drug design.

This Application Note details a robust, scalable, and stereocontrolled protocol for synthesizing
these scaffolds. Unlike the Kulinkovich-de Meijere reaction (limited by substrate scope) or the
Simmons-Smith reaction (often requiring chiral auxiliaries), this protocol utilizes Copper(l)-
Bisoxazoline (Cu-BOX) catalyzed asymmetric cyclopropanation followed by a Curtius
Rearrangement. This modular approach allows for the independent variation of the aryl/alkyl
tail and the amine terminus, making it ideal for high-throughput library generation.

Strategic Analysis & Workflow

The synthesis hinges on two critical phase transitions:
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» Stereoselective Carbene Transfer: The construction of the cyclopropane ring using a chiral
Cu(l) catalyst to ensure high trans-diastereoselectivity (dr) and enantioselectivity (ee).

» Stereoretentive Nitrogen Installation: The conversion of the resulting ester to an amine via
Curtius rearrangement, which proceeds with complete retention of stereochemistry.

Visual Workflow (Pathway Logic)

Phase 2: Nitrogen Install

Click to download full resolution via product page

Figure 1: Modular workflow for accessing protected cyclopropylamines. The route ensures that
the difficult stereocenter formation is handled early (Phase 1), while the nitrogen installation
(Phase 2) preserves this geometry.

Protocol Phase 1: Asymmetric Cyclopropanation

Objective: Synthesize ethyl (1R,2R)-2-phenylcyclopropane-1-carboxylate (or analog) with
>90:10 trans:cis ratio.

Materials & Reagents

o Substrate: Styrene (or substituted olefin).
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o Carbene Source: Ethyl diazoacetate (EDA). Note: Bulky diazoesters like BHT-diazoacetate
significantly improve trans-selectivity.

o Catalyst Precursor: Cu(OTf)2 or Cu(MeCN)4PFe.
e Ligand: (4S,4'S)-2,2'-Isopropylidenebis(4-tert-butyl-2-oxazoline) [(S,S)-tBu-BOX].

e Solvent: Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE).

Step-by-Step Methodology

o Catalyst Formation (In Situ):

[¢]

In a flame-dried Schlenk flask under Nz, charge Cu(OTf)2 (1.0 mol%) and (S,S)-tBu-BOX
ligand (1.1 mol%).

o Add anhydrous DCM (concentration 0.05 M relative to olefin).

o Stir at room temperature for 1 hour. The solution should turn a deep blue/green, indicating
complexation.

o Expert Insight: If the solution remains pale or precipitates, moisture may be present. The
active catalyst is a Cu(l) species; if starting with Cu(ll) (like triflate), add phenylhydrazine
(1-2 drops) to reduce it in situ, or use Cu(l) salts directly.

e Substrate Addition:

o Add the styrene substrate (1.0 equiv) to the catalyst solution.

o Adjust temperature. For high enantioselectivity, cool to 0°C or -78°C. For standard trans-
selectivity, RT is often sufficient.

o Controlled Diazo Addition (Critical Step):

o Dissolve Ethyl Diazoacetate (1.2 equiv) in DCM.

o CRITICAL: Use a syringe pump to add the diazo solution slowly over 4-8 hours.
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o Why: Fast addition leads to diazo homocoupling (forming diethyl fumarate/maleate) rather
than cyclopropanation. Low stationary concentration of carbene favors the reaction with
the olefin.

e Workup & Purification:

o Once N2 evolution ceases, filter the mixture through a short plug of silica/Celite to remove
copper salts.

o Concentrate under reduced pressure.[1][2]

o Purify via flash chromatography (Hexanes/EtOAC).

Self-Validation: Stereochemical Check

Before proceeding, verify the diastereomeric ratio (dr).
« 1H NMR (CDCls):

o trans-Isomer: The ring protons typically show a coupling constant of

o cis-Isomer: The ring protons show a larger coupling constant of

e Target: You should observe the trans isomer as the major product (>85%).

Protocol Phase 2: Hydrolysis & Curtius
Rearrangement

Objective: Convert the ester to a Cbz- or Boc-protected amine with retention of configuration.

Step A: Saponification

» Dissolve the cyclopropyl ester in MeOH/THF (1:1).

e Add LiOH (2.0 equiv, 1M agueous solution).
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e Stir at 40°C until TLC shows consumption of ester (~4 h).
o Acidify carefully with 1M HCI to pH 3 and extract with EtOAc.

o Result:trans-2-substituted cyclopropane carboxylic acid.[3]

Step B: One-Pot Curtius Rearrangement

Safety Warning: Azides are potential explosion hazards. Perform behind a blast shield. Do not
concentrate acyl azides to dryness if possible.

 Activation:
o Dissolve the carboxylic acid (1.0 equiv) in anhydrous Toluene (0.2 M).
o Add Triethylamine (EtsN, 1.5 equiv).
o Add Diphenylphosphoryl azide (DPPA) (1.1 equiv).
o Stir at RT for 1 hour. (Formation of Acyl Azide).[2][3][4][5][6][7]
e Rearrangement:
o Heat the reaction mixture to 80—-90°C.

o Observation: Vigorous evolution of N2 gas will occur. This marks the conversion of Acyl
Azide to Isocyanate.[2][5][6]

o Monitor by IR: Appearance of strong isocyanate peak (~2260 cm™1).
e Trapping (Carbamate Formation):
o Once gas evolution stops (~1-2 h), add the trapping alcohol:
» For Cbz-protection: Add Benzyl Alcohol (BnOH, 2.0 equiv).
» For Boc-protection: Add tert-Butanol (excess) and catalytic DMAP.

o Reflux for an additional 4-12 hours.
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¢ Isolation:

o Cool to RT. Wash with saturated NaHCOs and Brine.

o Purify via column chromatography.

Data & Optimization Guide

The choice of ligand and diazo reagent drastically affects the trans:cis ratio.

Expected dr

Variable Condition . Yield Notes
(trans:cis)
_ Unligated -
Ligand ~60:40 55% Poor selectivity.
Cu(OTf)
] Cu + (S,S)-tBu- Industry standard
Ligand 90:10 to 95:5 85%
BOX for trans.
) Ethyl Good general
Diazo ) 85:15 80%
Diazoacetate purpose.
Bulky ester
. BHT-
Diazo ) >98:2 75% forces trans
Diazoacetate
geometry.
Solvent DCM Standard High Good solubility.
Non-polar
Hexane/DCM
Solvent 1:1) Improved ee Moderate solvents often

boost ee.

Mechanistic Insight (Stereochemical Model)

The high trans-selectivity in the Cu-BOX system is dictated by the steric environment of the

catalyst. The bulky tert-butyl groups on the oxazoline rings create a "chiral pocket."
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Figure 2: Stereochemical model.[3] The bulky ligand forces the olefin to approach the carbene
in a trajectory that places the olefin substituent away from the ester group, favoring the trans-
isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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